Cas no 596-27-0 (o-Cresolphthalein)

White or reddish yellow crystalline powder. Melting point 223-225 ℃, soluble in ethanol \ ether \ glacial acetic acid, slightly soluble in water, soluble in dilute alkali, purple, insoluble in benzene< Br>
o-Cresolphthalein structure
o-Cresolphthalein structure
o-Cresolphthalein
596-27-0
C22H18O4
346.3759
MFCD00005912
38653
24893078

o-Cresolphthalein Properties

Names and Identifiers

    • o-Cresolphthalein
    • 3,3-bis(4-hydroxy-3-methylphenyl)-(3H)-Isobenzofuranone
    • 3,3-bis(4-hydroxy-3-methylphenyl)-1(3h)-isobenzofuranon
    • 3,3-Bis(4-hydroxy-3-methylphenyl)-1-(3H)-iso-benzofuranone
    • 3’,3’’-dimethyl-phenolphthalei
    • cresolphthalein
    • Di-o-Cresolphthalide
    • o-Cresolphalein
    • 3,3-bis(4-hydroxy-3-methylphenyl)-2-benzofuran-1-one
    • O-CRESOLPHTHALEIN, INDICATOR
    • 3,3′-DiMethylphenolphthalein
    • 3,3-Bis(4-hydroxy-3Methylphenyl)-1-(3H)-isobenzofuranone
    • IND
    • o-Cresolphthalein-indicator grade
    • 3,3-Bis(4-hydroxy-3-methylphenyl)-1(3H)-isobenzofuranone
    • Drynaria Rhizome Extract
    • 3,3'-Dimethylphenolphthalein
    • 3',3''-Dimethylphenolphthalein
    • 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxy-3-methylphenyl)-
    • 3,3-Bis(4-hydroxy-3-methylphenyl)isobenzofuran-1(3H)-one
    • Phenolphthalein, 3',3''-dimethyl-
    • 3,3-Bis(4-hydroxy-m-tolyl)phthalide
    • ORTHO-CRESOLPHTHALEIN
    • XOU2D9049G
    • 3,3-bis(4-hydroxy-3-methylphe
    • 3,3-Bis(4-hydroxy-3-methylphenyl)isobenzofuran-1-one
    • MFCD00005912
    • AO/854
    • 3,3-Bis(4-hydroxy-3-methylphenyl)-2-benzofuran-1(3H)-one #
    • AO/854/43447428
    • D89241
    • Q15634165
    • UNII-XOU2D9049G
    • 5-18-04-00193 (Beilstein Handbook Reference)
    • SMR000132537
    • J-610030
    • CPBJMKMKNCRKQB-UHFFFAOYSA-N
    • 596-27-0
    • AS-14836
    • EINECS 209-881-8
    • AKOS015903192
    • o-Cresolphthalein (0.04% in ca. 95% Ethanol) [for pH Determination]
    • 3,3-bis(4-hydroxy-3-methyl-phenyl)isobenzofuran-1-one
    • NCGC00245929-01
    • NS00019909
    • BRN 0310554
    • FT-0632480
    • o-Cresolphthalein, indicator grade
    • SCHEMBL404777
    • O-CRESOLPHTHALEIN [MI]
    • EU-0098536
    • A832391
    • GTPL13024
    • CHEMBL1443546
    • InChI=1/C22H18O4/c1-13-11-15(7-9-19(13)23)22(16-8-10-20(24)14(2)12-16)18-6-4-3-5-17(18)21(25)26-22/h3-12,23-24H,1-2H
    • DTXSID9060491
    • CRESOLPHTHALEIN, O-
    • W-105311
    • MLS000522129
    • Analytical Reagent, in alkali
    • 3,3-Bis(4-hydroxy-3-methylphenyl)-2-benzofuran-1(3H)-one
    • STL453800
    • DB-053429
    • +Expand
    • MFCD00005912
    • CPBJMKMKNCRKQB-UHFFFAOYSA-N
    • 1S/C22H18O4/c1-13-11-15(7-9-19(13)23)22(16-8-10-20(24)14(2)12-16)18-6-4-3-5-17(18)21(25)26-22/h3-12,23-24H,1-2H3
    • O1C(C2=C([H])C([H])=C([H])C([H])=C2C1(C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])O[H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])O[H])=O
    • 0310554

Computed Properties

  • 346.12100
  • 2
  • 4
  • 2
  • 346.120509
  • 26
  • 506
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.5
  • 5
  • 0
  • 66.8

Experimental Properties

  • 4.17690
  • 66.76000
  • 2576
  • 1.4400 (estimate)
  • Slightly soluble
  • 401.12°C (rough estimate)
  • 223-225 ºC
  • 198.8±23.6 °C
  • Solubility Slightly soluble in water; soluble in ethanol
  • Not available
  • Not available
  • 9.40(at 25℃)
  • 566nm, 381nm
  • 8.2 (colorless) - 9.8 (violet/red)
  • 1.1425 (rough estimate)

o-Cresolphthalein Security Information

o-Cresolphthalein Customs Data

  • 2932209090
  • China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

o-Cresolphthalein Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IB1E-5g
1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxy-3-methylphenyl)-
596-27-0 95%
5g
$33.00 2024-04-22
A2B Chem LLC
AI53314-25g
O-Cresolphthalein
596-27-0 95%
25g
$46.00 2024-04-19
Aaron
AR00IB9Q-25g
1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxy-3-methylphenyl)-
596-27-0
25g
$3.00
abcr
AB115090-25 g
o-Cresolphthalein; .
596-27-0
25 g
€74.60 2023-07-20
Ambeed
A784886-25g
3,3-Bis(4-hydroxy-3-methylphenyl)isobenzofuran-1(3H)-one
596-27-0 AR,in alcohol
25g
$54.0 2024-07-18
Crysdot LLC
CD11097501-100g
3,3-Bis(4-hydroxy-3-methylphenyl)isobenzofuran-1(3H)-one
596-27-0 97%
100g
$50
eNovation Chemicals LLC
D388600-25g
o-Cresolphthalein-indicator grade
596-27-0 97%
25g
$135 2022-09-09
TRC
C782155-250mg
o-Cresolphthalein
596-27-0
250mg
$64.00 2023-05-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A12899-10g
o-Cresolphthalein
596-27-0
10g
¥365.00 2023-04-13
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0391510551- 5g
o-Cresolphthalein
596-27-0
5g
¥ 17.6

o-Cresolphthalein Suppliers

Shenyang Simchoice Chemical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:596-27-0)
LI HUA
13840269002
274311108@qq.com
SHEN YANG HUA XI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:596-27-0)
LOU NV SHI
13204042536
47464550@qq.com
SHEN YANG DE LAI ER Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:596-27-0)
YU JING LI
15942301471
3685504676@qq.com
Kaiyuan Shenxin Chemical., Co Ltd
Audited Supplier Audited Supplier
(CAS:596-27-0)
ZHANG LING
13804987718
1253960@qq.com
Shenyang yimerck chemical products Co., Ltd
Audited Supplier Audited Supplier
(CAS:596-27-0)
FENG JING LI
13998106873
297303255@qq.com
SHEN YANG SHENG DA HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:596-27-0)
TIAN JING LI
13840408209
tianmi0406@126.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:596-27-0)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .
Audited Supplier Audited Supplier
(CAS:596-27-0)
TU MENG TING
15102763473
1400868822@qq.com

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